molecular formula C20H17NO5 B5601440 dimethyl 4-[5-(4-methylphenyl)-1,3-oxazol-2-yl]phthalate

dimethyl 4-[5-(4-methylphenyl)-1,3-oxazol-2-yl]phthalate

Cat. No. B5601440
M. Wt: 351.4 g/mol
InChI Key: VDABPEAYENTVRT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds often involves the formation of phthalocyanine structures, which are crucial in the development of materials for photodynamic therapy due to their photochemical properties. For instance, novel zinc phthalocyanines have been synthesized to explore their solubility, aggregation behavior, and potential as photosensitizers, demonstrating high quantum yields of singlet oxygen generation in various solvents (Ziminov et al., 2020). The synthesis of 2,6-Bis(2-oxazolinyl)phenylplatinum(II) NCN pincer complexes through direct cyclometalation also showcases the intricate pathways involved in creating complex organic molecules (Fossey & Richards, 2004).

Molecular Structure Analysis

The molecular structure of dimethyl 4-[5-(4-methylphenyl)-1,3-oxazol-2-yl]phthalate and related compounds is characterized using various spectroscopic techniques. For example, the microwave-assisted synthesis of metal phthalocyanines has been investigated, with structural characterization achieved through elemental analysis, IR, NMR, and UV–Vis spectroscopies, revealing insights into their crystalline structures (Kahveci et al., 2007).

Chemical Reactions and Properties

Phthalocyanine compounds, similar to the target compound, undergo various chemical reactions, such as photochemical synthesis, leading to the formation of oxazolin-5-ones and their thermal dimerization. These reactions highlight the reactivity and transformation pathways of the phthalocyanine core structure (Gakis et al., 1976).

Physical Properties Analysis

The physical properties, such as solubility and aggregation behavior, of compounds like this compound, are crucial for their application in various fields. The solvatochromic effects and aggregation behavior of zinc phthalocyanines, for example, have been thoroughly investigated, showing significant impacts of solvent nature and water content on their properties (Ziminov et al., 2020).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds and potential for catalysis, are vital for understanding the applications of such complex molecules. Studies on the synthesis and reactions of oxazoline derivatives provide insights into the chemical behavior and versatility of these compounds (Foricher et al., 1985).

Scientific Research Applications

Organic Synthesis and Catalysis

Research in organic synthesis explores the creation and application of phthalate derivatives as intermediates or catalysts in chemical reactions. For instance, the study on the synthesis of 2,6-bis(2-oxazolinyl)phenylplatinum(II) NCN pincer complexes highlights the utility of phthalate derivatives in forming catalysts for carbon-carbon bond formation, showcasing the potential of such compounds in facilitating complex organic reactions (Fossey & Richards, 2004).

properties

IUPAC Name

dimethyl 4-[5-(4-methylphenyl)-1,3-oxazol-2-yl]benzene-1,2-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17NO5/c1-12-4-6-13(7-5-12)17-11-21-18(26-17)14-8-9-15(19(22)24-2)16(10-14)20(23)25-3/h4-11H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VDABPEAYENTVRT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=CN=C(O2)C3=CC(=C(C=C3)C(=O)OC)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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